(Methyl-vinyl-phosphinoyl)-benzene

• Molecular Formula: C9H11OP
• Molecular Weight: 166.16 g/mol
• IUPAC Name: [ethenyl(methyl)phosphoryl]benzene
• InChI: InChI=1S/C9H11OP/c1-3-11(2,10)9-7-5-4-6-8-9/h3-8H,1H2,2H3
• InChI Key: XOEXUKCWWKJXHP-UHFFFAOYSA-N
• Canonical SMILES: CP(=O)(C=C)C1=CC=CC=C1

Description

(Methyl-vinyl-phosphinoyl)-benzene is an organophosphorus compound with the molecular formula C9H11OP. It is characterized by the presence of a phosphinoyl group attached to a benzene ring, along with methyl and vinyl substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Methyl-vinyl-phosphinoyl)-benzene typically involves the reaction of benzene with methyl-vinyl-phosphinoyl chloride in the presence of a base. The reaction conditions often include an inert atmosphere and controlled temperature to ensure the desired product is obtained with high yield and purity .

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale reactions using continuous flow reactors. This method allows for better control over reaction parameters and scalability, ensuring consistent quality and efficiency in production .

Chemical Reactions Analysis

Types of Reactions: (Methyl-vinyl-phosphinoyl)-benzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: Reduction reactions can convert the phosphinoyl group to a phosphine group.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are often used.

Substitution: Friedel-Crafts alkylation and acylation reactions are common, using catalysts like aluminum chloride (AlCl3).

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphine oxides, while substitution reactions can produce a variety of substituted benzene derivatives .

Scientific Research Applications

(Methyl-vinyl-phosphinoyl)-benzene has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organophosphorus compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including enzyme inhibition.

Medicine: Research is ongoing into its potential use in drug development, particularly for targeting specific enzymes and pathways.

Industry: It is used in the production of specialty chemicals and materials, including polymers and catalysts